Cas no 850154-33-5 (2-cyano-N,3-dimethylbenzene-1-sulfonamide)

• Product Name: 2-cyano-N,3-dimethylbenzene-1-sulfonamide
• CAS No: 850154-33-5
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 3377269
• PubChem ID: 58436452
• Update Time: 2025-08-05

2-cyano-N,3-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, 2-CYANO-N,3-DIMETHYL-
• 2-cyano-N,3-dimethylbenzene-1-sulfonamide
• 850154-33-5
• QPAQODBDWZBENS-UHFFFAOYSA-N
• EN300-1453400
• SCHEMBL5009144
• N-methyl-2-cyano-3-methyl-benzenesulfonamide

• Inchi： 1S/C9H10N2O2S/c1-7-4-3-5-9(8(7)6-10)14(12,13)11-2/h3-5,11H,1-2H3
• InChI Key： QPAQODBDWZBENS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1C#N)(NC)(=O)=O

Computed Properties

• Exact Mass: 210.04629874Da
• Monoisotopic Mass: 210.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-cyano-N,3-dimethylbenzene-1-sulfonamide

Professional Introduction to 2-cyano-N,3-dimethylbenzene-1-sulfonamide (CAS No. 850154-33-5)

2-cyano-N,3-dimethylbenzene-1-sulfonamide, with the chemical formula C₉H₁₀N₂O₂S, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 850154-33-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both cyano and sulfonamide functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The structure of 2-cyano-N,3-dimethylbenzene-1-sulfonamide features a benzene ring substituted with a cyano group at the 2-position and sulfonamide groups at the 1- and 3-positions. The N,3-dimethyl substitution enhances its reactivity, making it a valuable building block in organic synthesis. This compound’s molecular architecture suggests potential interactions with biological targets, which has sparked interest in its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The cyano group in 2-cyano-N,3-dimethylbenzene-1-sulfonamide introduces additional reactivity, allowing for further functionalization and the creation of more complex molecules. This has led to its exploration as a precursor in the synthesis of drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have been investigating its derivatives for their ability to modulate enzyme activity and interact with specific biological pathways. For instance, sulfonamide-based compounds have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial in cancer therapy. The N,3-dimethylbenzene-1-sulfonamide scaffold provides a stable platform for designing molecules that can selectively target these enzymes.

The synthesis of 2-cyano-N,3-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the functionalization of a benzene derivative followed by the introduction of the cyano and sulfonamide groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, this compound has been utilized as a key intermediate in the development of novel therapeutic agents. Its structural features allow for diverse modifications, enabling chemists to tailor its properties for specific applications. For example, researchers have explored its use in creating kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The versatility of 2-cyano-N,3-dimethylbenzene-1-sulfonamide makes it a valuable asset in medicinal chemistry libraries.

The pharmaceutical industry has also shown interest in this compound due to its potential as an active pharmaceutical ingredient (API). Companies are investing in optimizing synthetic routes to produce high-purity forms of this compound for further development. Additionally, computational studies have been conducted to predict its binding affinity to various biological targets, aiding in the design of more effective drug candidates.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging healthcare challenges. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Compounds like 2-cyano-N,3-dimethylbenzene-1-sulfonamide offer a starting point for developing novel antibiotics with improved efficacy and reduced resistance profiles.

The chemical reactivity of this compound allows for further derivatization into more complex molecules with enhanced pharmacological properties. Researchers have demonstrated that by modifying the substituents on the benzene ring or introducing additional functional groups, they can fine-tune the biological activity of the resulting compounds. This flexibility makes it an attractive candidate for drug development pipelines.

Moreover, the environmental impact of synthesizing and using this compound has been considered in recent research. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 2-cyano-N,3-dimethylbenzene-1-sulfonamide (CAS No. 850154-33-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments.